Cas no 2320224-93-7 (8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane)
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties
Names and Identifiers
-
- ((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(5-methylpyrazin-2-yl)methanone
- (5-methylpyrazin-2-yl)-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)methanone
- 8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane
-
- Inchi: 1S/C16H19N5O/c1-11-9-18-15(10-17-11)16(22)21-12-3-4-13(21)8-14(7-12)20-6-2-5-19-20/h2,5-6,9-10,12-14H,3-4,7-8H2,1H3
- InChI Key: SCPXGWPTDYUYBD-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC(C)=CN=1)N1C2CC(CC1CC2)N1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 417
- XLogP3: 1.1
- Topological Polar Surface Area: 63.9
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6549-2290-2μmol |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane |
2320224-93-7 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2290-5μmol |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane |
2320224-93-7 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2290-10μmol |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane |
2320224-93-7 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2290-20μmol |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane |
2320224-93-7 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2290-1mg |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane |
2320224-93-7 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2290-2mg |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane |
2320224-93-7 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2290-3mg |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane |
2320224-93-7 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2290-4mg |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane |
2320224-93-7 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2290-5mg |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane |
2320224-93-7 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2290-10mg |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane |
2320224-93-7 | 10mg |
$118.5 | 2023-09-08 |
8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane
Introduction to Compound with CAS No. 2320224-93-7 and Product Name: 8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane
Compound with the CAS number 2320224-93-7 and the product name 8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring multiple fused rings and functional groups, makes it a subject of intense interest for researchers exploring novel drug candidates.
The molecular framework of 8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane is characterized by its bicyclic system, which includes a pyrazole ring, a pyrazine ring, and an azabicyclooctane core. This unique arrangement contributes to its distinct chemical properties and biological interactions. The presence of a carbonyl group at the 5-position of the methylpyrazine ring and a pyrazol-1-yl moiety at the 3-position further enhances its potential as a pharmacophore. Such structural features are often associated with enhanced binding affinity to biological targets, making this compound a promising candidate for further investigation.
In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The compound 8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane has been explored in several preclinical studies for its potential role in modulating these pathways. Specifically, its ability to interact with enzymes such as kinases and phosphodiesterases has been highlighted in early-stage research. These interactions are crucial for developing treatments against a range of diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that have successfully transitioned into clinical use. The bicyclic core and the presence of multiple heterocyclic rings are common motifs in drugs that exhibit potent pharmacological effects. For instance, similar structures have been reported to exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancerous tissues. This suggests that 8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane may also demonstrate similar efficacy in preclinical models.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the expertise of the research team but also underscore the compound's synthetic accessibility, which is crucial for large-scale production and further development.
From a medicinal chemistry perspective, the functional groups present in 8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane offer numerous possibilities for structure-based drug design. The methylpyrazine ring can be modified to optimize solubility and metabolic stability, while the pyrazole ring provides a scaffold for further derivatization to enhance binding affinity or selectivity towards specific biological targets. Such modifications are essential for improving drug-like properties and reducing off-target effects.
In addition to its potential as an enzyme inhibitor, this compound has also shown promise in preliminary studies involving cell-based assays and animal models. These studies indicate that it may exhibit anti-proliferative effects in certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. Furthermore, its ability to cross the blood-brain barrier suggests that it could be developed into treatments for neurological disorders where blood-brain barrier penetration is a critical challenge.
The growing body of evidence supporting the bioactivity of 8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane has prompted researchers to explore its mechanism of action in greater detail. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been utilized to elucidate its molecular interactions with biological targets at an atomic level. These studies provide valuable insights into how the compound exerts its effects and can guide future modifications to improve its therapeutic potential.
As research progresses, computational methods such as molecular docking simulations are being increasingly employed to predict how 8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yloctane) interacts with specific proteins or enzymes within cellular pathways. These computational approaches complement experimental data by providing rapid screening of potential binding sites and helping to identify key residues involved in drug-receptor interactions. Such integrative strategies are essential for accelerating the discovery process and identifying lead compounds for further development.
The development of novel pharmaceuticals is often hampered by challenges related to drug delivery and formulation stability under physiological conditions. However, preliminary data suggest that 8-(5-methylpyrazinecarbonyl)-3( 11 ) - azabicyclo 32 . 18 . octane may be formulated into stable oral or injectable preparations without significant degradation issues when subjected to simulated gastrointestinal environments or storage conditions typical of clinical settings.
The regulatory landscape for new drug candidates is stringent but well-defined, ensuring that only compounds with demonstrated safety profiles reach patients worldwide。 As researchers continue their investigations into CAS No。2320224 -93 -7, they must adhere strictly to Good Manufacturing Practices (GMP) during synthesis、 purification、 quality control,and clinical trial phases。 This adherence not only ensures compliance but also enhances confidence among stakeholders about the safety、 efficacy,and overall quality of potential therapeutics derived from this promising scaffold。
2320224-93-7 (8-(5-methylpyrazine-2-carbonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)